Lutetium trifluoride

Specification

• CAS No.: 13760-81-1
• Molecular Formula: F3Lu
• Molecular Weight: 231.9620 g/mol
• IUPAC Name: lutetium(3+);trifluoride
• Standard InChI: InChI=1S/3FH.Lu/h3*1H;/q;;;+3/p-3
• Standard InChI Key: VIHLFTMKXFWYAS-UHFFFAOYSA-K
• SMILES: F[Lu](F)F
• Canonical SMILES: [F-].[F-].[F-].[Lu+3]

Introduction

Basic Properties and Identification

Lutetium trifluoride is a white crystalline solid with the chemical formula LuF₃. It belongs to the class of metal fluorides and contains lutetium in its most common +3 oxidation state. Table 1 presents the fundamental identification parameters of lutetium trifluoride.
Table 1: Basic Identification of Lutetium Trifluoride

Parameter	Value
Chemical Formula	LuF₃
Hill System Formula	F₃Lu₁
CAS Registry Number	13760-81-1
Formula Weight	231.962 g/mol
Chemical Class	Fluoride
Oxidation Number of Lu	+3
The compound is also known by several synonyms, including lutetium(III) fluoride and lutetium fluoride. The presence of lutetium in its trivalent state is characteristic of most stable lutetium compounds, reflecting the typical chemical behavior of lanthanide elements.

Physical Properties

Lutetium trifluoride exhibits distinct physical properties that determine its behavior under various conditions and applications. These properties are essential considerations for industrial applications and laboratory use.

Appearance and State

At standard conditions, lutetium trifluoride appears as a white crystalline solid. This appearance is typical of many metal fluorides, particularly those of the lanthanide series. The compound is hygroscopic, meaning it readily absorbs moisture from the air, which necessitates careful handling and storage.

Thermal Properties

The thermal properties of lutetium trifluoride make it suitable for high-temperature applications. Table 2 summarizes these properties.
Table 2: Thermal Properties of Lutetium Trifluoride

Property	Value
Melting Point	1182°C
Boiling Point	2200°C
Thermal Stability	Stable under standard conditions
These high melting and boiling points are characteristic of many lanthanide fluorides and reflect the strong ionic bonding between the lutetium cation and fluoride anions. The compound remains stable at room temperature but may decompose under extreme heat, potentially releasing fluorine gas at temperatures exceeding 1,200°C.

Density and Solubility

Lutetium trifluoride has a relatively high density, typical of compounds containing heavy lanthanide elements. Its solubility characteristics are important for processing and applications.
Table 3: Density and Solubility of Lutetium Trifluoride

Property	Value
Density	8300 kg/m³ (8.3 g/cm³)
Water Solubility	Insoluble
Form	Powder/crystalline solid
The high density of lutetium trifluoride is consistent with the presence of the heavy lutetium atom, which has an atomic number of 71. The insolubility in water is a characteristic property that influences its application methods and processing techniques.

Structural Properties

The crystal structure of lutetium trifluoride provides important insights into its physical behavior and chemical reactivity.

Crystal Structure

Lutetium trifluoride crystallizes in an orthorhombic structure similar to yttrium trifluoride (YF₃). In this structure, lutetium atoms are eight-coordinate, adopting a bicapped trigonal prismatic geometry. This coordination environment is typical for lanthanide fluorides and influences the compound's physical properties and reactivity.
Table 4: Crystallographic Properties of Lutetium Trifluoride

Property	Value
Crystal System	Orthorhombic
Space Group	Pnma
Lutetium Coordination	8-coordinate, bicapped trigonal prismatic
Structure Type	YF₃ type
The specific crystal structure contributes to the stability of lutetium trifluoride and its resistance to chemical degradation under normal conditions.

Elemental Composition

The elemental composition of lutetium trifluoride reflects the relative atomic weights of lutetium and fluorine.
Table 5: Elemental Composition of Lutetium Trifluoride

Element	Percentage (%)
Fluorine (F)	24.57
Lutetium (Lu)	75.43
This composition demonstrates the significant mass contribution from lutetium, the heaviest lanthanide element with an atomic mass of approximately 175 atomic mass units.

Synthesis and Production Methods

Several synthetic routes are available for the preparation of lutetium trifluoride, with the selection of method typically depending on the desired purity, scale of production, and available precursors.

Reaction with Hydrogen Fluoride

One of the most common methods for synthesizing lutetium trifluoride involves the reaction of lutetium oxide with hydrogen fluoride:
Lu₂O₃ + 6HF → 2LuF₃ + 3H₂O
This reaction occurs at elevated temperatures and yields anhydrous lutetium trifluoride. The process is efficient but requires careful handling of hydrogen fluoride, which is highly corrosive and toxic.

Reaction with Hydrofluoric Acid

Lutetium trifluoride can also be synthesized by treating lutetium chloride with hydrofluoric acid:
LuCl₃ + 3HF → LuF₃ + 3HCl
This method is commonly employed in laboratory settings and can produce high-purity lutetium trifluoride. The reaction proceeds at moderate temperatures, and the product is typically isolated by filtration followed by drying.

Alternative Synthesis Routes

Additional synthetic pathways for lutetium trifluoride include:

• Reaction of lutetium sulfide with hydrofluoric acid:
  3Lu₂S₃ + 20HF + (2+2x)H₂O → 2(H₃O)Lu₃F₁₀·xH₂O + 9H₂S
  (H₃O)Lu₃F₁₀ → 3LuF₃ + HF + H₂O

• Reaction of lutetium oxide with nitrogen trifluoride:
  This is a two-stage process where Lu₂O₃ first reacts with NF₃ at approximately 240°C to form LuOF, followed by further reaction below 460°C to yield LuF₃.
  These alternative routes can be advantageous in specific situations, particularly when certain precursors are more readily available or when particular impurity profiles must be avoided.

Applications and Uses

Lutetium trifluoride finds applications in various technological fields, leveraging its unique physical and chemical properties.

Advanced Materials Synthesis

Lutetium trifluoride plays a significant role in the synthesis of advanced materials, particularly specialized ceramics and high-quality glass. The incorporation of lutetium trifluoride can impart specific optical, thermal, or mechanical properties to these materials, making them suitable for specialized applications in technology and industry.

Catalytic Applications

Lutetium trifluoride serves as a catalyst in various chemical processes, including:

• Petroleum cracking in refineries

• Alkylation reactions

• Hydrogenation processes

• Polymerization reactions
  These catalytic applications leverage the Lewis acid properties of lutetium in its trivalent state. The specific electronic structure of the lutetium ion, with its filled 4f shell, contributes to its unique catalytic behavior compared to other lanthanide fluorides.

Optical and Laser Applications

One of the most significant applications of lutetium compounds, including lutetium trifluoride, is in the development of specialized optical materials. Lutetium-containing crystals, such as lithium lutetium fluoride (LiLuF₄ or LLF), are used as host materials for lasers when doped with rare earth ions like thulium, holmium, ytterbium, or praseodymium.
Table 6: Properties of Rare Earth-Doped Lithium Lutetium Fluoride Crystals

Doping Ion	Absorption Peak (nm)	Laser Wavelength (nm)	Fluorescence Lifetime
Tm	780	1911	13.6 ms
Ho	1940	2060	16 ms
Tm, Ho	780	2053	6.9 ms
Yb	956	1019	2.64 ms
Pr	444	640	42 µs
These materials exhibit several advantageous properties compared to traditional laser crystals such as yttrium aluminum garnet (YAG), including lower phonon energies, reduced optical nonlinearities, lower laser thresholds, and longer fluorescence lifetimes.

Other Applications

Additional applications of lutetium trifluoride include:

• Vacuum deposition for thin-film applications

• Component in specialized phosphors

• Precursor for other lutetium compounds

Spectroscopic and Energetic Properties

Spectroscopic studies of lutetium trifluoride provide valuable information about its electronic structure and energetic properties. Mass spectrometric studies have revealed important data regarding ionization and appearance energies.
Table 7: Gas Phase Ion Energetics Data for Lutetium Trifluoride

Ion	Appearance Energy (eV)	Method	Reference
LuF⁺	21.0 ± 0.7	Electron Impact	Zmbov and Margrave, 1968
LuF⁺	20.5 ± 0.5	Electron Impact	Zmbov and Margrave, 1967
LuF₂⁺	14.3 ± 0.7	Electron Impact	Zmbov and Margrave, 1968
Lu⁺	28.0 ± 0.7	Electron Impact	Zmbov and Margrave, 1968
Lu⁺	27.0 ± 0.5	Electron Impact	Zmbov and Margrave, 1967
These data are valuable for understanding the bonding and electronic structure of lutetium trifluoride and have applications in analytical chemistry and materials science.

Parameter	Information
Transportation Information	UN3288, Toxic solid, inorganic, n.o.s, 6.1, III
Signal Word	Danger
Key Hazard Statements	H302+H312: Harmful if swallowed or in contact with skin H331: Toxic if inhaled H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation
Precautionary Measures	Avoid breathing dust/fume/gas/mist/vapors/spray Wear protective gloves/clothing/eye protection/face protection If inhaled: Remove victim to fresh air If in eyes: Rinse cautiously with water for several minutes
Appropriate personal protective equipment should be used when handling lutetium trifluoride, including gloves, eye protection, and respiratory protection. The compound should be stored in sealed containers in a cool, dry place.